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Compound of Interest

Compound Name: Einecs 285-128-7

Cat. No.: B15178351 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of Einecs 285-128-7, identified as Suberic acid, compound with

2,2',2''-nitrilotriethanol (1:2) (CAS 85030-04-2).

This document provides crucial safety and logistical information for the proper management of

Einecs 285-128-7. As no specific Safety Data Sheet (SDS) is readily available for this

compound, the following guidance is synthesized from the SDSs of its constituent components:

Suberic Acid (CAS 505-48-6) and 2,2',2''-nitrilotriethanol (Triethanolamine, TEA) (CAS 102-71-

6).

Hazard Identification and Quantitative Data
Both components of Einecs 285-128-7 are classified as irritants. Suberic acid is a skin and

serious eye irritant. Triethanolamine is also a skin and serious eye irritant and may cause

damage to organs through prolonged or repeated exposure.
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Property Suberic Acid
2,2',2''-nitrilotriethanol
(TEA)

CAS Number 505-48-6 102-71-6

GHS Classification Skin Irrit. 2, Eye Irrit. 2
Skin Irrit. 2, Eye Irrit. 2, STOT

RE 2

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H373: May cause

damage to organs through

prolonged or repeated

exposure.

Signal Word Warning Warning

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step disposal plan is based on the known hazards of the components.

Always consult your institution's environmental health and safety (EHS) department for specific

local regulations.

Step 1: Personal Protective Equipment (PPE)

Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety

goggles, and a lab coat.

Step 2: Waste Collection

Collect waste in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with both acidic and amine

compounds. A high-density polyethylene (HDPE) container is a suitable choice.

Label the container clearly as "Hazardous Waste: Suberic acid, compound with 2,2',2''-

nitrilotriethanol (1:2)".
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Step 3: Storage

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Ensure the storage area is designated for hazardous chemical waste.

Step 4: Disposal

Dispose of the waste through your institution's hazardous waste management program.

Do not dispose of this chemical down the drain or in the regular trash.[1]

Provide the full chemical name and any known hazard information to the waste disposal

personnel.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Einecs
285-128-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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